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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

An In-depth Technical Guide to Diethyl Adipate

This guide provides a comprehensive overview of diethyl adipate, focusing on its chemical
formula, structure, properties, and synthesis. It is intended for researchers, scientists, and
professionals in drug development and related fields who require detailed technical information
about this compound.

Chemical Identity and Structure

Diethyl adipate, also known as diethyl hexanedioate, is the diethyl ester of adipic acid.[1][2] Its
structure consists of a six-carbon dicarboxylic acid backbone (adipic acid) where the carboxylic
acid protons are replaced by ethyl groups.[3]

Chemical Formula: C10H1804[3][4][5][6]

Chemical Structure: The linear formula can be represented as C2HsOCO(CH2)aCOOC:zHs.[7]
SMILES Notation: CCOC(=0)CCCCC(=0)OCC[1][8]

InChl Key: VIZORQUEIQEFRT-UHFFFAOY SA-N[1][4][6]

Table 1: Chemical Identifiers for Diethyl Adipate
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Identifier Value Reference(s)
IUPAC Name diethyl hexanedioate [1]1[8]

CAS Number 141-28-6 [4][5116]
Molecular Formula C10H1804 [4115][6]
Molecular Weight 202.25 g/mol [1115119]

EC Number 205-477-0 [4]

Beilstein Registry No. 1780035 [1]

| Synonyms | Adipic acid diethyl ester, Ethyl adipate, Hexanedioic acid diethyl ester [[1][6][10] |

Physicochemical Properties

Diethyl adipate is a clear, colorless, oily liquid with a faint, fruity odor.[3][4][5] It is stable under

normal temperatures and pressures.[4]

Table 2: Physical and Chemical Properties of Diethyl Adipate

Property Value Reference(s)
Appearance Clear, colorless liquid [4]1[5][10]
Melting Point -19.8 °Cto -20 °C [1105][11]
Boiling Point 244 °Clo 251 7C @ 760 NN
mmHg
Density 1.009 g/mL at 25 °C [5][10][11]
Flash Point >111 °C (>230 °F) [9][10][11]
Vapor Pressure 0.0268 mmHg at 25 °C [9][10]

| Refractive Index | 1.426 - 1.427 at 20-25 °C |[1][4][10] |

Table 3: Solubility Data for Diethyl Adipate
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Solvent Solubility Reference(s)

Insoluble (<0.1 g/L to 4.23
Water [41[5][°][10]
g/L at 20 °C)

Ethanol Soluble [11[4115]

Ethyl Ether Soluble [1][4]

| Organic Solvents | Soluble |[4][5] |

Table 4: Spectroscopic and Chromatographic Data

Data Type Information Reference(s)

Data available in the
Infrared (IR) Spectrum Coblentz Society Spectral [4]
Collection (ID: 4796)

Data available in the Atlas of
Mass Spectrum [4]
Mass Spectral Data (ID: 1427)

| Kovats Retention Index | Standard non-polar: ~1350 [[1] |

Experimental Protocols: Synthesis of Diethyl
Adipate

The primary industrial method for producing diethyl adipate is through the Fischer
esterification of adipic acid with ethanol.[2][5] Alternative laboratory and enzymatic methods
have also been described.

Fischer Esterification (Common Method)

This method involves the reaction of adipic acid with an excess of ethanol in the presence of an
acid catalyst.

e Reactants: Adipic acid and ethanol.[10][11][12]
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o Catalyst: Concentrated sulfuric acid is commonly used.[10][11][12] Zeolite catalysts have
also been reported.[12]

e General Procedure:
o Adipic acid is mixed with an excess of absolute ethanol.
o A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

o The mixture is heated under reflux to drive the reaction to completion. The water produced
during the reaction is typically removed to shift the equilibrium towards the product side.

o After the reaction is complete, the excess ethanol is removed by distillation.

o The remaining mixture is neutralized (e.g., with a sodium carbonate solution), washed with
water to remove any remaining acid and salts, and then dried.

o The final product, diethyl adipate, is purified by vacuum distillation.

Laboratory Synthesis via Amide Coupling Reagent

A specific laboratory preparation has been documented using an amide coupling reagent.

e Reactants: Adipic acid (1.46 g), triethylamine (2.8 ml), 2-ethoxycarbonyloxyimino-2-
cyanoacetic acid amide (3.7 g).

e Solvent: Tetrahydrofuran (30 ml).

e Procedure:

[¢]

Adipic acid and triethylamine are dissolved in tetrahydrofuran.

[e]

2-ethoxycarbonyloxyimino-2-cyanoacetic acid amide is added to the solution.

o

The resulting mixture is stirred at room temperature for 2 hours.

[¢]

The reaction mixture is then worked up to isolate the diethyl adipate product.
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Enzymatic Synthesis

An alternative, "green" synthesis route uses lipase enzymes as biocatalysts.[13]
e Reactants: Adipic acid and an alcohol (e.g., ethanol).[13]

o Biocatalyst: Immobilized lipases, such as Candida antartica (Novozym 435), Rhizomucor
miehei (Lipozyme RM IM), or Candida rugosa.[13]

e Medium: An organic solvent is used as the reaction medium.[13]
e General Procedure:

o Adipic acid is mixed with the alcohol in an organic solvent.[13]

[e]

The immobilized lipase enzyme is added to the mixture.[13]

The mixture is incubated with continuous shaking at a controlled temperature (typically
between 30 °C and 70 °C) for at least 2 hours.[13]

o

o

After the reaction period, the immobilized enzyme is separated from the product mixture
by filtration, allowing the enzyme to be recycled.[13]

o

The liquid product containing diethyl adipate is then purified.[13]

Visualized Synthesis Pathway

The following diagram illustrates the common Fischer esterification synthesis of diethyl
adipate from adipic acid and ethanol.
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Reactants

Adipic Acid Ethanol (x2)

(HOOC(CHz2)sCOOH) (CH3CHz0H)

H2S0a4 (cat.)
Heat

Products

Diethyl Adipate Water (x2)

(C2H500C(CH2)4COOC2Hs) (H20)

Click to download full resolution via product page
Caption: Fischer esterification of Adipic Acid with Ethanol.
Applications and Uses
Diethyl adipate is a versatile compound with applications in several industries.[2]

+ Plasticizer: It is widely used as a plasticizer to improve the flexibility and durability of
polymers like PVC and ethylene chlorotrifluoroethylene (ECTFE) copolymers.[2][4][5]

¢ Solvent: It serves as a solvent in coatings, adhesives, and for paint stripping.[3][8]
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o Chemical Intermediate: It is a precursor in the synthesis of other chemicals, including
pharmaceuticals and agrochemicals.[4]

» Fragrance and Cosmetics: Due to its fruity odor, it is used as a fragrance ingredient, solvent,
and fixative in perfumes and cosmetics.[4][5][11] It also functions as an emollient and skin-
conditioning agent.[2]

o Drug Development: In pharmaceuticals, it can be used as a plasticizer in ethylcellulose-
based coating membranes for controlled-release drug delivery systems.[2]

Safety and Handling

Diethyl adipate is considered to have low toxicity.[3] However, standard laboratory safety
precautions should be observed during handling. It may cause mild skin and eye irritation upon
contact.[8] Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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